Cas no 94244-15-2 (2H-1-Benzopyran,7-ethoxy-2,2,8-trimethyl-)

• Product Name: 2H-1-Benzopyran,7-ethoxy-2,2,8-trimethyl-
• CAS No: 94244-15-2
• MF: C₁₄H₁₈O₂
• MW: 218.291524410248
• CID: 812501
• PubChem ID: 179779
• Update Time: 2025-04-19

2H-1-Benzopyran,7-ethoxy-2,2,8-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran,7-ethoxy-2,2,8-trimethyl-
• 7-ethoxy-2,2,8-trimethylchromene
• 2H-1-Benzopyran, 7-ethoxy-2,2,8-trimethyl-
• 94244-15-2
• XZCNHOQMWLPZGQ-UHFFFAOYSA-N
• DTXSID20915940
• 7-ethoxy-2,2,8-trimethyl-2H-chromene
• 7-Ethoxy-2,2,8-trimethyl-2H-1-benzopyran
• SCHEMBL10754732

• Inchi： 1S/C14H18O2/c1-5-15-12-7-6-11-8-9-14(3,4)16-13(11)10(12)2/h6-9H,5H2,1-4H3
• InChI Key： XZCNHOQMWLPZGQ-UHFFFAOYSA-N
• SMILES： O1C2C(C)=C(C=CC=2C=CC1(C)C)OCC

Computed Properties

• Exact Mass: 218.131
• Monoisotopic Mass: 218.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Density: 1.011
• Boiling Point: 297.8°C at 760 mmHg
• Flash Point: 108.9°C
• Refractive Index: 1.515
• PSA: 18.46000
• LogP: 3.57790

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 2,2-dimethyl-1-benzopyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans 2,2-dimethyl-1-benzopyrans